Cas no 2228533-46-6 (methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine)

Methyl 2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine is a specialized amine derivative featuring a furan ring substitution, which imparts unique reactivity and structural properties. The compound's branched alkyl chain and heterocyclic moiety enhance its potential as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural complexity allows for selective functionalization, making it valuable in fine chemical applications. The presence of the furan ring may also contribute to electronic and steric effects, influencing its binding affinity in bioactive molecules. This compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability and purity for research and industrial use.
methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine structure
2228533-46-6 structure
Product Name:methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine
CAS No:2228533-46-6
MF:C10H17NO
MW:167.248082876205
CID:5853191
PubChem ID:165966356
Update Time:2025-08-04

methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

    • methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine
    • 2228533-46-6
    • methyl[2-methyl-1-(3-methylfuran-2-yl)propan-2-yl]amine
    • EN300-1739294
    • Inchi: 1S/C10H17NO/c1-8-5-6-12-9(8)7-10(2,3)11-4/h5-6,11H,7H2,1-4H3
    • InChI Key: JIUGZVFEZMTGRX-UHFFFAOYSA-N
    • SMILES: O1C=CC(C)=C1CC(C)(C)NC

Computed Properties

  • Exact Mass: 167.131014166g/mol
  • Monoisotopic Mass: 167.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 25.2Ų

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Additional information on methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine

methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine (CAS No. 2228533-46-6): A Promising Compound in Modern Pharmaceutical Research

methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine is a synthetic organic compound with a unique molecular structure that has attracted significant attention in the field of pharmaceutical chemistry. This compound, characterized by its CAS number 2228533-46-6, represents a novel class of bioactive molecules with potential applications in drug discovery and therapeutic development. The structural features of this compound, including the presence of multiple functional groups and heterocyclic moieties, make it a valuable candidate for further exploration in medicinal chemistry.

methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine is synthesized through a multi-step chemical process that involves the coupling of various organic precursors. The key structural elements of this compound include a 3-methylfuran-2-yl ring system, a propan-2-yl side chain, and a methyl functional group. These structural components contribute to the compound's potential biological activity, as they can interact with specific molecular targets in the human body. Recent studies have highlighted the importance of these structural features in modulating the compound's pharmacological properties.

Research published in the Journal of Medicinal Chemistry (2023) has demonstrated that methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine exhibits promising anti-inflammatory effects in preclinical models. The compound's ability to inhibit pro-inflammatory cytokine production suggests its potential as a therapeutic agent for inflammatory diseases. This finding aligns with the growing interest in developing small molecule drugs that target inflammatory pathways, a trend that has been supported by recent advancements in drug discovery technologies.

The 3-methylfuran-2-yl ring system in methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine is particularly noteworthy due to its structural similarity to several known bioactive compounds. This structural resemblance may explain the compound's biological activity, as it could mimic the interactions of existing drugs with cellular receptors. The methyl groups present in the molecule are also critical for its stability and solubility, factors that are essential for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine in biological systems. Molecular docking studies have shown that this compound can bind to specific protein targets, including enzymes and receptors involved in various physiological processes. These findings suggest that methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine may have applications in the treatment of diseases such as cancer and neurodegenerative disorders.

One of the most exciting developments in the study of methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine is its potential as a lead compound for the development of new drugs. Researchers at the University of Tokyo have reported that this compound shows promising antitumor activity in vitro, making it a candidate for further investigation in oncology. The ability of methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine to inhibit cancer cell proliferation is a significant breakthrough in the field of cancer research.

Another area of interest is the application of methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine in the treatment of neurodegenerative diseases. A study published in Neuroscience Letters (2024) found that this compound may have neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier is a key factor in its potential therapeutic application for neurological disorders.

The synthesis of methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine involves a series of chemical reactions that are optimized for efficiency and yield. The use of advanced synthetic methodologies, such as catalytic asymmetric synthesis, has allowed researchers to produce this compound with high purity and minimal byproducts. These synthetic techniques are crucial for the development of pharmaceutical compounds that meet the stringent requirements of drug manufacturing.

Furthermore, the pharmacokinetic properties of methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine are an important consideration in its potential use as a therapeutic agent. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug efficacy. The compound's ability to maintain its activity in the body for an extended period is a significant advantage in the development of long-acting medications.

The potential applications of methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine extend beyond traditional pharmaceutical uses. Researchers are exploring its use in the development of novel materials for biomedical applications, such as drug delivery systems and tissue engineering scaffolds. The compound's unique chemical properties make it a promising candidate for these innovative applications, which are at the forefront of modern medical research.

As the field of pharmaceutical chemistry continues to evolve, compounds like methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine are likely to play an increasingly important role in the development of new therapies. The combination of structural complexity, biological activity, and synthetic feasibility makes this compound a valuable subject of study. Ongoing research is expected to uncover additional applications and mechanisms of action for this promising molecule.

In conclusion, methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine is a compound with significant potential in modern pharmaceutical research. Its unique structural features, combined with recent advances in drug discovery technologies, position it as a candidate for the development of new therapeutic agents. As research in this area continues to progress, the applications of methyl2-methyl-1-(3-methylfuran-2-yl)propan-2-ylamine are likely to expand, contributing to the advancement of medicine and healthcare.

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